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Compound of Interest

Compound Name: 5-Nitro-2-furoic acid

Cat. No.: B181385

Essential Safety and Handling Guide for 5-Nitro-
2-furoic Acid

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Nitro-2-furoic acid (CAS 645-12-5). The following procedural guidance is designed to ensure
the safe execution of laboratory operations involving this compound, grounded in established
safety protocols for nitro compounds and substances with potential carcinogenic properties.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Nitro-2-furoic acid is a combustible solid that can cause serious eye irritation and is
suspected of causing genetic defects.[1][2] Proper personal protective equipment is mandatory
to minimize exposure risk. All handling of 5-Nitro-2-furoic acid should be conducted in a
certified chemical fume hood.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields. A face shield
is required when there is a risk

of splashes.

Protects against splashes and
airborne particles that can

cause severe eye irritation.[1]

Skin Protection

A fully fastened laboratory coat
is required. For procedures
with a higher risk of splashing,
consider a chemical-resistant

apron.

Provides a barrier against

accidental skin contact.

Hand Protection

Chemical-impermeable gloves.
Butyl rubber gloves are
generally recommended for
nitro compounds.[3][4] Nitrile
gloves may be suitable for
incidental contact but should
be replaced immediately upon

contamination.[2]

Prevents skin absorption, a
primary route of exposure for

nitro compounds.

Respiratory Protection

A NIOSH-approved N95 dust
mask should be used when
handling the powder.[5] If
engineering controls are
insufficient, an air-purifying
respirator with organic vapor

cartridges is recommended.

Protects against inhalation of

harmful dust and vapors.

Glove Material Compatibility for Aromatic Nitro Compounds
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] Recommendation for Aromatic Nitro
Glove Material
Compounds

Highly Recommended: Offers excellent
Butyl Rubber . .
resistance to nitro compounds.[3][4]

Good: Provides good resistance to a range of
Neoprene chemicals, including some acids and organic

compounds.

Fair to Good (for incidental contact): Suitable for

short-term use and splash protection. Not

Nitrile
recommended for prolonged direct contact with
aromatic solvents.[2]
Poor to Fair: Not generally recommended for
Natural Rubber (Latex) handling aromatic nitro compounds due to

potential for degradation and allergic reactions.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial when working with 5-Nitro-2-furoic acid to ensure safety and
experimental integrity.

Workflow for Handling 5-Nitro-2-furoic Acid
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Handling Workflow for 5-Nitro-2-furoic Acid

Preparation

Proceed to handling

Handling in Fume Hood

fter experiment

Decontamination

Segregate waste

Waste Disposal

Log waste

Documentation
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Waste Disposal Decision Tree for 5-Nitro-2-furoic Acid

Waste Generated

:

Is it a sharp?

Yes No

Sharps Container | —®| Is it liquid waste?

Hazardous Liquid Waste Container Hazardous Solid Waste Container

Synthesis of 5-Nitro-2-furoic Acid

Furfural

Oxidation with O2

Furoic Acid

Nitration with Nitrate Salt

5-Nitro-2-furoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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